Cas no 73469-54-2 (5-tert-Butyl-2-methoxybenzoic Acid)
73469-54-2 structure
Product Name:5-tert-Butyl-2-methoxybenzoic Acid
CAS No:73469-54-2
MF:C12H16O3
MW:208.253643989563
MDL:MFCD02093964
CID:90601
PubChem ID:7010315
Update Time:2025-04-18
5-tert-Butyl-2-methoxybenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(tert-Butyl)-2-methoxybenzoic acid
- 2-Methoxy-5-tert-butylbenzoic acid
- 4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID
- 5-tert-butyl-2-methoxybenzoic acid
- 2-Methoxy-5-t-butyl-benzoesaeure
- 5-tert-Butyl-2-methoxy-benzoesaeure
- A9476
- MFCD02093964
- AS-33372
- CS-0098715
- YCA46954
- Benzoic acid, 5-(1,1-dimethylethyl)-2-methoxy-
- AKOS015953327
- ZXMIDYAIOHHLRW-UHFFFAOYSA-N
- SCHEMBL690558
- 5-t-butyl-2-methoxybenzoic acid
- 5-tert-butyl-2-methoxy-benzoic acid
- 5-tert-Butyl-2-methoxybenzoic acid, AldrichCPR
- AMY868
- FT-0620780
- 5-(tert-Butyl)-2-methoxybenzoicacid
- 73469-54-2
- DA-03198
- 5-tert-Butyl-2-methoxybenzoic Acid
-
- MDL： MFCD02093964
- Inchi： 1S/C12H16O3/c1-12(2,3)8-5-6-10(15-4)9(7-8)11(13)14/h5-7H,1-4H3,(H,13,14)
- InChI Key： ZXMIDYAIOHHLRW-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1C(=O)O)C(C)(C)C
- BRN： 2722665
Computed Properties
- Exact Mass: 208.11000
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Slightly white powder.
- Density: 1.1±0.1 g/cm3
- Melting Point: 74-76°C
- Boiling Point: 329.6±35.0 °C at 760 mmHg
- Flash Point: 118.9±19.4 °C
- Refractive Index: 1.516
- PSA: 46.53000
- LogP: 2.69090
- Solubility: Insoluble in water
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-tert-Butyl-2-methoxybenzoic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38-22
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-tert-Butyl-2-methoxybenzoic Acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
5-tert-Butyl-2-methoxybenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095791-5g |
5-(tert-Butyl)-2-methoxybenzoic acid |
73469-54-2 | 98% | 5g |
$214.62 | 2023-09-01 | |
| Chemenu | CM158315-10g |
5-(tert-butyl)-2-methoxybenzoic acid |
73469-54-2 | 95+% | 10g |
$299 | 2021-06-17 | |
| Fluorochem | 222870-1g |
5-(tert-Butyl)-2-methoxybenzoic acid |
73469-54-2 | 95% | 1g |
￡57.00 | 2022-03-01 | |
| Fluorochem | 222870-5g |
5-(tert-Butyl)-2-methoxybenzoic acid |
73469-54-2 | 95% | 5g |
￡192.00 | 2022-03-01 | |
| Chemenu | CM158315-10g |
5-(tert-butyl)-2-methoxybenzoic acid |
73469-54-2 | 95+% | 10g |
$270 | 2022-12-31 | |
| TRC | T135830-50mg |
5-tert-Butyl-2-methoxybenzoic Acid |
73469-54-2 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T135830-100mg |
5-tert-Butyl-2-methoxybenzoic Acid |
73469-54-2 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | T135830-500mg |
5-tert-Butyl-2-methoxybenzoic Acid |
73469-54-2 | 500mg |
$ 115.00 | 2022-06-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-268136-1g |
5-tert-Butyl-2-methoxybenzoic acid, |
73469-54-2 | 1g |
￥895.00 | 2023-09-05 | ||
| eNovation Chemicals LLC | D956171-5g |
5-(tert-Butyl)-2-methoxybenzoic acid |
73469-54-2 | 97% | 5g |
$130 | 2024-06-07 |
5-tert-Butyl-2-methoxybenzoic Acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
73469-54-2 (5-tert-Butyl-2-methoxybenzoic Acid) Related Products
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